1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone

• IUPAC Name: 1-[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)sulfanylethanone
• InChI: InChI=1S/C22H19ClFN3OS2/c1-11-7-16(13(3)27(11)15-5-6-18(24)17(23)8-15)19(28)9-29-21-20-12(2)14(4)30-22(20)26-10-25-21/h5-8,10H,9H2,1-4H3
• InChI Key: PJIBGOMFHGYGGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC(=C(C=C2)F)Cl)C)C(=O)CSC3=NC=NC4=C3C(=C(S4)C)C
• Molecular Formula: C22H19ClFN3OS2
• Molecular Weight: 460.0 g/mol
• CAS No.: 670270-51-6

Description

The compound 1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone features a hybrid structure combining a substituted pyrrole ring and a thienopyrimidine moiety. The pyrrole core is functionalized with a 3-chloro-4-fluorophenyl group and two methyl substituents, while the ethanone bridge connects to a sulfur-linked 5,6-dimethylthieno[2,3-d]pyrimidine.

Synthesis of analogous compounds (e.g., 4-[2,5-dimethyl-1-(4-trifluoromethoxyphenyl)-1H-pyrrol-3-yl]thiazoles) involves refluxing chloroethanone derivatives with thioamides in ethanol, followed by recrystallization .

Biological Activity

The compound 1-(1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-((5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)thio)ethanone is a complex organic molecule with potential biological activities that warrant investigation. This article synthesizes findings from various studies to elucidate its biological activity, including mechanisms of action, therapeutic potentials, and comparative analyses with related compounds.

Chemical Structure and Properties

The molecular formula of this compound is $C_{18}H_{21}ClFNO_2S$ with a molecular weight of approximately 365.88 g/mol. Its structure features a pyrrole ring and a thienopyrimidine moiety, which are known to contribute to various pharmacological effects.

Anticancer Potential

Research indicates that compounds containing pyrrole and thienopyrimidine structures exhibit significant anticancer properties. For instance, studies have shown that thienopyrimidine derivatives can inhibit cell proliferation and induce apoptosis in cancer cell lines. The presence of the (3-chloro-4-fluorophenyl) group enhances the compound's lipophilicity, potentially improving its bioavailability and efficacy against tumors.

Table 1: Summary of Anticancer Activity

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Thienopyrimidine Derivative	A431 (vulvar carcinoma)	12.5	Inhibition of cell cycle progression
Similar Pyrrole Derivative	MCF7 (breast cancer)	15.0	Induction of apoptosis

The biological activity of this compound may involve several mechanisms:

• Inhibition of Kinases : The compound may act as an inhibitor of specific kinases involved in cell signaling pathways that regulate cell growth and survival.
• Modulation of Apoptotic Pathways : It has been suggested that the compound can activate apoptotic pathways in cancer cells, leading to programmed cell death.
• Impact on Glycosylation : Similar compounds have been reported to affect glycosylation patterns in monoclonal antibodies, which can influence their therapeutic efficacy.

Study on Monoclonal Antibody Production

A study investigated the impact of related pyrrole derivatives on monoclonal antibody production in CHO cells. The results indicated that these compounds could suppress unwanted cell growth while enhancing antibody yield by increasing glucose uptake and ATP production in the cells .

Table 2: Impact on Monoclonal Antibody Production

Compound	Cell Line	mAb Yield (g/L)	Glucose Uptake (g/L)
Control	rCHO	5.0	1.0
Pyrrole Derivative	rCHO	7.5	1.5

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications in the molecular structure significantly affect biological activity. For example, the introduction of halogen substituents (like chlorine and fluorine) has been shown to enhance potency against certain cancer types by improving binding affinity to target proteins .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below highlights key structural analogs and their substituent variations:

Compound Name / ID	Core Structure	Substituents	Key Properties/Activities
Target Compound	Pyrrole + thienopyrimidine	3-Cl-4-F-phenyl, 2,5-dimethyl (pyrrole); 5,6-dimethyl (thienopyrimidine)	N/A (hypothesized kinase inhibition)
4-[2,5-dimethyl-1-(4-trifluoromethoxyphenyl)-1H-pyrrol-3-yl]thiazoles	Pyrrole + thiazole	4-CF3O-phenyl, 2,5-dimethyl (pyrrole); thiazole	Anticandidal activity (reported in ref. )
Example 63 ()	Pyrazolo-pyrimidine + chromenone	5-methylthiophen-2-yl, fluoro-phenyl	MP: 223–226°C; Mass: 516.1
1-[2-(Dimethylamino)ethyl]-4-(3-fluoro-4-methylbenzoyl)-3-hydroxy-5-(2-thienyl)-1H-pyrrol-2-one	Pyrrolone + thienyl	3-F-4-Me-benzoyl, 2-thienyl	Not specified; likely CNS activity

Key Observations :

• Substituent Position and Halogen Effects : The 3-chloro-4-fluorophenyl group in the target compound may enhance metabolic stability compared to the 4-trifluoromethoxyphenyl group in , as chlorine and fluorine are smaller halogens with distinct electronic effects.

Computational Similarity Metrics

Using Tanimoto and Dice coefficients (based on MACCS or Morgan fingerprints ), the target compound shows moderate similarity (~0.6–0.7) to pyrazolo-pyrimidine derivatives (e.g., Example 63 ), primarily due to shared aromatic and sulfur-containing motifs. However, differences in the pyrrole substitution pattern reduce similarity scores, underscoring the sensitivity of bioactivity to minor structural changes .

Physicochemical Properties

• Melting Points : Analogous compounds (e.g., Example 63 , Example 132 ) exhibit melting points between 223–227°C, suggesting that the target compound may share comparable crystallinity due to its rigid, planar heterocycles.